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For researchers, scientists, and drug development professionals, the Mitogen-Activated Protein
Kinase (MAPK) pathway, and specifically the Extracellular signal-Regulated Kinase (ERK),
represents a critical axis in cellular signaling and a prime target for therapeutic intervention.
Precise and reliable methods to quantify ERK activity are paramount. This technical guide
provides a comprehensive overview of ERKtide, a synthetic peptide substrate, as a powerful
tool for the specific measurement of ERK kinase activity. We will delve into the core principles
of its application, present quantitative data, provide detailed experimental protocols, and
visualize key processes.

The MAPK/ERK Signaling Cascade

The MAPK/ERK pathway is a central signaling cascade that translates extracellular cues into a
wide range of cellular responses, including proliferation, differentiation, and survival.[1][2] The
pathway is a tiered kinase system where a MAP Kinase Kinase Kinase (MAP3K, e.g., Raf)
phosphorylates and activates a MAP Kinase Kinase (MAP2K, i.e., MEK1/2), which in turn
phosphorylates and activates the MAP Kinase, ERK1/2.[1][2] Activated ERK1/2 then
phosphorylates a plethora of cytoplasmic and nuclear substrates, including transcription
factors, to elicit a cellular response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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